Cas no 1702704-66-2 (7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine)
7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine
- 7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine
- EN300-1118955
- 1702704-66-2
-
- Inchi: 1S/C11H13N5/c12-8-7-15-16-10(4-6-14-11(8)16)9-3-1-2-5-13-9/h1-3,5,7,10,14H,4,6,12H2
- InChI Key: WNCPHDWOWVBYAS-UHFFFAOYSA-N
- SMILES: N12C(=C(C=N1)N)NCCC2C1C=CC=CN=1
Computed Properties
- Exact Mass: 215.11709544g/mol
- Monoisotopic Mass: 215.11709544g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 68.8Ų
7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118955-0.05g |
7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1702704-66-2 | 95% | 0.05g |
$948.0 | 2023-10-27 | |
| Enamine | EN300-1118955-0.1g |
7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1702704-66-2 | 95% | 0.1g |
$993.0 | 2023-10-27 | |
| Enamine | EN300-1118955-0.25g |
7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1702704-66-2 | 95% | 0.25g |
$1038.0 | 2023-10-27 | |
| Enamine | EN300-1118955-0.5g |
7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1702704-66-2 | 95% | 0.5g |
$1084.0 | 2023-10-27 | |
| Enamine | EN300-1118955-1.0g |
7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1702704-66-2 | 1g |
$1442.0 | 2023-05-23 | ||
| Enamine | EN300-1118955-2.5g |
7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1702704-66-2 | 95% | 2.5g |
$2211.0 | 2023-10-27 | |
| Enamine | EN300-1118955-5.0g |
7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1702704-66-2 | 5g |
$4184.0 | 2023-05-23 | ||
| Enamine | EN300-1118955-10.0g |
7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1702704-66-2 | 10g |
$6205.0 | 2023-05-23 | ||
| Enamine | EN300-1118955-1g |
7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1702704-66-2 | 95% | 1g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1118955-5g |
7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine |
1702704-66-2 | 95% | 5g |
$3273.0 | 2023-10-27 |
7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine
Introduction to 7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-apyrimidin-3-amine] (CAS No. 1702704-66-2)
7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-apyrimidin-3-amine] is a highly intriguing compound with significant potential in the field of pharmaceutical research and development. This heterocyclic molecule, identified by its CAS number CAS No. 1702704-66-2, has garnered attention due to its unique structural features and promising biological activities. The compound belongs to the class of pyrazoloapyrimidines, a scaffold that has been extensively studied for its pharmacological properties.
The structural composition of 7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-apyrimidin-3-amine] incorporates a pyridine ring and a pyrazoloapyrimidine core, which are known for their ability to interact with various biological targets. The presence of the pyridin-2-yl substituent enhances the molecule's solubility and binding affinity, making it an attractive candidate for drug design. This compound's potential applications span across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders.
Recent advancements in medicinal chemistry have highlighted the importance of pyrazoloapyrimidine derivatives in developing novel therapeutic agents. The structural motif of 7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-apyrimidin-3-amine] has been shown to exhibit inhibitory activity against several enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its efficacy in modulating kinases and transcription factors that play crucial roles in cancer progression.
In the realm of oncology research, 7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-apyrimidin-3-amine] has been investigated for its potential to inhibit tyrosine kinases and other targets relevant to tumor growth and metastasis. Preclinical studies have revealed promising results regarding its ability to disrupt signaling pathways that are aberrantly activated in cancer cells. The compound's dual functionality—combining the pyridine and pyrazoloapyrimidine moieties—has been pivotal in achieving high selectivity and potency.
The pharmacokinetic profile of 7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-apyrimidin-3-amine] has also been a focus of interest. Its molecular structure suggests favorable properties such as good oral bioavailability and metabolic stability. These characteristics are essential for developing a drug that can be administered orally and maintain its therapeutic effect over an extended period. Additionally, the compound's ability to cross the blood-brain barrier has opened avenues for exploring its potential in treating central nervous system disorders.
Inflammation is another area where this compound shows promise. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. Research indicates that 7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-apyrimidin-3-am ine] can modulate inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators that contribute to tissue damage and disease progression.
The synthesis of 7-(pyridin -2 -yl)-4 H ,5 H ,6 H ,7 H -pyrazolo[1 ,5 -apy rimidin -3 -am ine ] involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the formation of the pyrazoloapyrimidine core through condensation reactions followed by functionalization with the pyridin -2 -yl group . Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.
The role of computational chemistry in optimizing the structure of 7-(pyridin -2 -yl)-4 H ,5 H ,6 H ,7 H -pyraz olo [1 ,5 -ap yrimidin e ] cannot be overstated. Molecular modeling studies have helped researchers understand how the compound interacts with biological targets at the atomic level. This information has been crucial in designing derivatives with improved pharmacological properties. For instance, simulations have revealed that minor modifications in the substitution pattern can significantly enhance binding affinity without compromising selectivity.
The future prospects of 7-(pyridin -2 -yl)-4 H ,5 H ,6 H ,7 H -pyra z olo [1 ,5 -a py rimid ine ] are exciting given its multifaceted potential。 Ongoing clinical trials aim to evaluate its efficacy and safety in humans, particularly in cancer patients who have exhausted conventional treatment options。 If successful, this compound could become a cornerstone in personalized medicine, offering tailored therapeutic solutions based on individual patient profiles.
In conclusion, 7-(< b > py ridi n -2 yl b >)-4 H ,5 H ,6 H ,7 H p y raz ol o [1 ,5 ap y rim idi n e ] is a remarkable compound with far-reaching implications in pharmaceutical research。 Its unique structure, combined with promising biological activities, positions it as a key player in addressing some of the most challenging diseases faced by humanity today。 As research continues to uncover new applications, this molecule is poised to make significant contributions to modern medicine.
1702704-66-2 (7-(pyridin-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)